ethyl 4-({4-[2-(4-nitrophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate

• IUPAC Name: ethyl 4-[[4-[2-(4-nitrophenyl)-2-oxoethoxy]-4-oxobutanoyl]amino]benzoate
• InChI: InChI=1S/C21H20N2O8/c1-2-30-21(27)15-3-7-16(8-4-15)22-19(25)11-12-20(26)31-13-18(24)14-5-9-17(10-6-14)23(28)29/h3-10H,2,11-13H2,1H3,(H,22,25)
• InChI Key: YCVRKLRGUCGMET-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CCC(=O)OCC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C21H20N2O8
• Molecular Weight: 428.4 g/mol

Description

Ethyl 4-({4-[2-(4-nitrophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the benzoate ester family and is commonly referred to as "ENOBOSARM" or "ostarine." This compound has gained significant attention due to its potential use in developing new therapies for a variety of medical conditions.

Mechanism of Action

The mechanism of action of ethyl 4-({4-[2-(4-nitrophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate is not fully understood. However, it is believed to work by selectively binding to androgen receptors in the body. This can lead to an increase in muscle mass and strength, as well as a decrease in fat mass.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase muscle mass and strength, as well as decrease fat mass. It has also been shown to have a positive effect on bone density and can help prevent osteoporosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-({4-[2-(4-nitrophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate in lab experiments is its selective androgen receptor modulating properties. This makes it a potential candidate for developing new therapies for a variety of medical conditions. However, one of the limitations of using this compound is its potential for side effects, which can include liver toxicity and cardiovascular problems.
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Future Directions

1. Further research is needed to fully understand the mechanism of action of ethyl 4-({4-[2-(4-nitrophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate.
2. More studies are needed to determine the potential long-term side effects of using this compound.
3. The potential therapeutic applications of this compound in treating muscle wasting, osteoporosis, and hypogonadism should be further explored.
4. The use of this compound in combination with other drugs should be investigated.
5. The potential use of this compound in veterinary medicine should be explored.
Conclusion:
This compound is a chemical compound that has gained significant attention due to its potential applications in scientific research. It has been shown to have selective androgen receptor modulating properties, which makes it a potential candidate for developing new therapies for a variety of medical conditions. However, more research is needed to fully understand the mechanism of action of this compound and its potential long-term side effects.

Synthesis Methods

The synthesis of ethyl 4-({4-[2-(4-nitrophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate involves a series of chemical reactions. The process begins with the reaction of 4-nitrophenylacetic acid with ethyl oxalyl chloride to produce ethyl 2-(4-nitrophenyl)-2-oxoacetate. This intermediate is then reacted with 4-(aminomethyl) benzoic acid to produce the final product.

Scientific Research Applications

Ethyl 4-({4-[2-(4-nitrophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate has been extensively studied for its potential applications in scientific research. It has been shown to have selective androgen receptor modulating (SARM) properties, which means it can selectively bind to androgen receptors in the body. This makes it a potential candidate for developing new therapies for a variety of medical conditions, including muscle wasting, osteoporosis, and hypogonadism.